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Compound of Interest

Compound Name:
2-(4-bromophenoxy)-N-

methylacetamide

CAS No.: 875621-88-8

Cat. No.: B1277789

Get Quote

Abstract & Application Context
This technical guide details the synthesis of 2-(4-bromophenoxy)-N-methylacetamide, a

structural motif frequently utilized in medicinal chemistry as a scaffold for sodium channel

blockers, herbicide intermediates, and potential antitubercular agents.[1] The presence of the

bromine atom at the para-position provides a versatile handle for downstream palladium-

catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig), making this

compound a high-value building block.[1]

Two protocols are presented:

Protocol A (Primary): A direct, one-step Williamson ether synthesis optimized for yield and

operational simplicity.[1]

Protocol B (Alternative): A two-step sequence utilizing chloroacetic acid, suitable when the

specific acetamide electrophile is unavailable.
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Retrosynthetic Analysis & Strategy
The most efficient disconnection for phenoxyacetamides is at the phenolic oxygen-carbon

bond.[1] This implies an

displacement of an

-haloacetamide by a phenoxide nucleophile.[1]
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Figure 1: Mechanistic pathway via Williamson Ether Synthesis.

Protocol A: Direct Alkylation (Gold Standard)
Rationale: This method is preferred due to its atom economy and single purification step. The

reaction utilizes Potassium Carbonate (

) as a mild base to generate the phenoxide in situ without promoting hydrolysis of the amide
bond.

Reagents & Stoichiometry
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Reagent MW ( g/mol ) Equiv. Role

4-Bromophenol 173.01 1.0 Limiting Reagent

2-Chloro-N-

methylacetamide
107.54 1.1 Electrophile

Potassium Carbonate

(

)

138.21 1.5 - 2.0
Base / Acid

Scavenger

Potassium Iodide (KI) 166.00 0.1 (10 mol%) Catalyst (Finkelstein)

Acetone (or MeCN) - [0.2 M] Solvent

Step-by-Step Procedure
Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar.

Solvation: Charge the flask with 4-bromophenol (1.0 equiv) and anhydrous Acetone (or

Acetonitrile for higher boiling point).

Deprotonation: Add anhydrous

(1.5 equiv) in a single portion. Stir at room temperature for 15 minutes. The mixture may
become slightly colored as the phenoxide forms.

Addition: Add 2-chloro-N-methylacetamide (1.1 equiv) and catalytic KI (0.1 equiv).

Note: KI converts the chloro-species to the more reactive iodo-species in situ, significantly

accelerating the reaction rate.[1]

Reaction: Fit the flask with a reflux condenser and heat the mixture to reflux (approx. 56°C

for acetone, 82°C for MeCN) for 4–6 hours.

Monitoring: Monitor by TLC (Eluent: 30% EtOAc in Hexanes). The starting phenol (

) should disappear; product will appear at lower

due to the amide polarity.
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Workup:

Cool the reaction mixture to room temperature.

Filter off the inorganic salts (

,

, excess

) through a pad of Celite or sintered glass. Rinse the pad with acetone.

Concentrate the filtrate under reduced pressure (Rotavap) to obtain a crude solid residue.

Purification:

Method A (Precipitation): Dissolve the residue in minimal hot ethanol, then add cold water

dropwise until turbidity persists. Cool to 4°C to crystallize.

Method B (Extraction): If oil persists, dissolve in EtOAc (50 mL), wash with 1M NaOH (2 x

20 mL) to remove unreacted phenol, then Brine (20 mL). Dry over

and concentrate.

Protocol B: Two-Step Acid Coupling (Alternative)
Rationale: Use this route if 2-chloro-N-methylacetamide is not commercially available.[1] It

involves synthesizing the acid intermediate and then coupling with methylamine.

Step 1: Synthesis of 4-Bromophenoxyacetic Acid[1]
Reflux 4-bromophenol (1.0 eq) with Chloroacetic acid (1.2 eq) and NaOH (2.5 eq) in water

for 2 hours.

Acidify with HCl to pH 1 to precipitate the 4-bromophenoxyacetic acid.[1]

Filter and dry the solid.

Step 2: Amide Coupling[1]
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Dissolve 4-bromophenoxyacetic acid (1.0 eq) in DCM.

Add CDI (1.1 eq) or EDC/HOBt (1.1 eq) and stir for 30 mins to activate the acid.

Add Methylamine (2.0 M in THF, 1.2 eq) or Methylamine Hydrochloride + TEA.

Stir overnight at RT. Wash with 1M HCl and Sat.

.
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Figure 2: Operational workflow for Protocol A.

Analytical Validation (Expected Results)
To confirm the identity of 2-(4-bromophenoxy)-N-methylacetamide, look for these

characteristic signals.

Proton NMR ( NMR, 400 MHz, )
Shift (

ppm)
Multiplicity Integration Assignment

Structural
Logic

7.40
Doublet (

Hz)
2H Ar-H (meta to O)

Deshielded by

Bromine.[1]

6.80
Doublet (

Hz)
2H Ar-H (ortho to O)

Shielded by

Oxygen lone

pairs.

6.50 Broad Singlet 1H N-H
Amide proton

(exchangeable).

4.45 Singlet 2H

Methylene

bridge;

deshielded by O

and C=O.[1]

2.90
Doublet (

Hz)
3H

Methyl group

coupled to NH.[1]

Mass Spectrometry (LC-MS)
Molecular Formula:

Molecular Weight: 244.09 g/mol

Expected Ion:
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at m/z 244 and 246 (1:1 isotopic ratio due to

and

).

Troubleshooting & Critical Process Parameters
Issue: Low Yield / Incomplete Reaction.

Cause: Poor nucleophilicity of the phenol or moisture in the solvent.

Fix: Ensure

is finely powdered and dry.[2] Add 10 mol% Sodium Iodide (NaI) or Potassium Iodide (KI)
to catalyze the reaction via the Finkelstein mechanism (Cl

I

O-Phenyl). Switch solvent to DMF if Acetone reflux is too slow.

Issue: O-alkylation vs. C-alkylation.

Insight: With phenoxides and

-haloacetamides, O-alkylation is overwhelmingly favored.[1] C-alkylation is rare under
these mild conditions.[1]

Issue: Product is an Oil.

Fix: Phenoxyacetamides can sometimes be oily. Triturate the oil with cold diethyl ether or

hexanes to induce crystallization. If that fails, column chromatography (50%

EtOAc/Hexane) is required.

Safety & Hazards (MSDS Summary)
4-Bromophenol: Corrosive, vesicant.[1] Causes severe skin burns and eye damage. Handle

in a fume hood.

2-Chloro-N-methylacetamide: Irritant, potential sensitizer.[1] Toxic if swallowed.
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Methylamine (Protocol B): Extremely flammable gas/liquid. Corrosive. Use in a well-

ventilated hood.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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